Cas no 113049-11-9 (Methanesulfonamide,N-[4-[1-hydroxy-2-[4-(4-pyridinyl)-1-piperazinyl]ethyl]phenyl]-)

• Product Name: Methanesulfonamide,N-[4-[1-hydroxy-2-[4-(4-pyridinyl)-1-piperazinyl]ethyl]phenyl]-
• CAS No: 113049-11-9
• MF: C₁₈H₂₄N₄O₃S
• MW: 376.473162651062
• CID: 160538
• PubChem ID: 3082653
• Update Time: 2025-04-19

Methanesulfonamide,N-[4-[1-hydroxy-2-[4-(4-pyridinyl)-1-piperazinyl]ethyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide,N-[4-[1-hydroxy-2-[4-(4-pyridinyl)-1-piperazinyl]ethyl]phenyl]-
• N-[4-[1-hydroxy-2-(4-pyridin-4-ylpiperazin-1-yl)ethyl]phenyl]methanesulfonamide
• UK-66,914
• Methanesulfonamide, N-[4-[1-hydroxy-2-[4-(4-pyridinyl)-1-piperazinyl]ethyl]phenyl]-
• UK-66914
• UK 66914
• DTXSID10920982
• UK66914
• AKOS040749704
• 113049-11-9
• N-(4-{1-Hydroxy-2-[4-(pyridin-4-yl)piperazin-1-yl]ethyl}phenyl)methanesulfonamide
• Methanesulfonamide, N-(4-(1-hydroxy-2-(4-(4-pyridinyl)-1-piperazinyl)ethyl)phenyl)-
• SCHEMBL6375438
• UK 66914, UK-66914, UK66914

• Inchi： 1S/C18H24N4O3S/c1-26(24,25)20-16-4-2-15(3-5-16)18(23)14-21-10-12-22(13-11-21)17-6-8-19-9-7-17/h2-9,18,20,23H,10-14H2,1H3
• InChI Key： MXVFGNOLZDAKQJ-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC(=CC=1)C(CN1CCN(C2C=CN=CC=2)CC1)O)(=O)=O

Computed Properties

• Exact Mass: 376.15700
• Monoisotopic Mass: 376.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 94.2Ų

Experimental Properties

• Color/Form: Solid powder
• Density: 1.33
• Boiling Point: 588.2°Cat760mmHg
• Flash Point: 309.5°C
• Refractive Index: 1.635
• PSA: 94.15000
• LogP: 2.46540

Methanesulfonamide,N-[4-[1-hydroxy-2-[4-(4-pyridinyl)-1-piperazinyl]ethyl]phenyl]- Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).